(R)-Pyrrolidine-3-carboxamide

• IUPAC Name: (3R)-pyrrolidine-3-carboxamide
• InChI: InChI=1S/C5H10N2O/c6-5(8)4-1-2-7-3-4/h4,7H,1-3H2,(H2,6,8)/t4-/m1/s1
• InChI Key: IQHXABCGSFAKPN-SCSAIBSYSA-N
• Canonical SMILES: C1CNCC1C(=O)N
• Isomeric SMILES: C1CNC[C@@H]1C(=O)N
• Molecular Formula: C5H10N2O
• DSSTOX Substance ID: DTXSID20651174
• Molecular Weight: 114.15 g/mol
• CAS RN: 848488-76-6

Description

(R)-Pyrrolidine-3-carboxamide, also known as (R)-Pyrrolidine-3-carboxylic acid amide and (R)-Pyrrolidine-3-carboxamide hydrochloride, is a chiral amide derived from pyrrolidine. It is a versatile molecular building block used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and fine chemicals. It is also a useful starting material for the synthesis of other amides, esters, and amines. In addition, (R)-Pyrrolidine-3-carboxamide has been studied for its potential use in various scientific research applications, such as its ability to act as an enzyme inhibitor, a neurotransmitter modulator, and a potential therapeutic agent.

Scientific Research Applications

Asymmetric Synthesis in Medicinal Chemistry

• An efficient asymmetric synthesis of the MDM2 antagonist RG7388, which is a highly functionalized chiral pyrrolidine carboxamide, is achieved using a Cu(II)-catalyzed asymmetric [3 + 2] cycloaddition. This method demonstrates the compound's potential in medicinal chemistry, particularly in cancer treatment (Shu et al., 2016).

Neuropharmacology

• Derivatives of (R)-Pyrrolidine-3-carboxamide have been identified as selective noradrenaline reuptake inhibitors, indicating potential applications in the treatment of neurological disorders and mental health conditions (Fish et al., 2008).

Biotransformations in Organic Synthesis

• The biocatalytic desymmetrization and kinetic resolution of racemic and meso pyrrolidine-2,5-dicarboxamides show applications in organic synthesis. This method provides an efficient route to enantiomerically pure carboxylic acids, useful in the synthesis of drug-like compounds (Chen et al., 2012).

Catalysis in Chemical Reactions

• L-Pyrrolidine-2-carboxamide derivatives exhibit varied catalysis in asymmetric chemical reactions, demonstrating their potential in the field of catalysis and chemical synthesis (Qing-ha, 2014).

Antitubercular Activity

• Pyrrolidine carboxamides have been studied for their antitubercular activities. They have been recognized as potent inhibitors in the treatment of tuberculosis, showcasing the compound's therapeutic potential (Sonia & Ravi, 2012).

Quantitative Structure-Activity Relationship (QSAR) Modelling

• QSAR modelling of novel carboxamide series as anti-tubercular agents highlights the potential of (R)-Pyrrolidine-3-carboxamide derivatives in drug discovery and development (Abdullahi et al., 2020).

Asymmetric Acylation

• The compound has been used as a chiral auxiliary in asymmetric acylation, indicating its utility in stereoselective synthesis, which is vital in producing chiral drugs (Ito et al., 1984).